2-[3-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C19H20FN3O4S/c1-27-9-2-8-21-16(24)12-22-15-7-10-28-17(15)18(25)23(19(22)26)11-13-3-5-14(20)6-4-13/h3-7,10H,2,8-9,11-12H2,1H3,(H,21,24)
• InChI Key: HOKTXKQFPXYAHO-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)F)SC=C2
• Molecular Formula: C19H20FN3O4S
• Molecular Weight: 405.4 g/mol
• CAS No.: 879138-87-1

Description

2-[3-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C19H20FN3O4S and its molecular weight is 405.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging

A novel series, including compounds related to 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-methoxypropyl)acetamide, has been reported for their selective binding to the translocator protein (18 kDa), highlighting their potential in radiosynthesis for imaging purposes. Specifically, the synthesis of DPA-714, a compound within this series, has been optimized for labeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

Anticancer Activity

Several derivatives, structurally related to the compound , have been synthesized and evaluated for their anticancer activity. One study demonstrated that certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives exhibited appreciable cancer cell growth inhibition against a variety of cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Al-Sanea et al., 2020).

Antitumor Activity of Thieno[3,2-d]pyrimidine Derivatives

New 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated for their antitumor activity. The majority of these compounds displayed potent anticancer activity on various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116), showcasing the therapeutic potential of thieno[3,2-d]pyrimidine derivatives in cancer treatment (Hafez & El-Gazzar, 2017).

Herbicidal Activity

Research into N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, which share a structural motif with the compound , has shown that these compounds possess significant herbicidal activities against dicotyledonous weeds, suggesting potential applications in agricultural chemistry (Wu et al., 2011).